3,5-Dimethoxycinnamic acid ethyl ester
Cat. No. B8742395
M. Wt: 236.26 g/mol
InChI Key: BYIUFYLSBXPKEU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08399520B2
Procedure details
Synthesized from 3-(3,5-dimethoxyphenyl)acrylic acid ethyl ester according to an analogous synthetic method to Example 22, ethyl 3-(3,5-dimethoxyphenyl)propionate (38.4 g) was added dropwise to a solution of lithium aluminum hydride (12.3 g) in tetrahydrofuran (200 ml) on an ice bath, and the solution was stirred for 15 minutes at room temperature. To the reaction solution were sequentially added water (12 ml), an aqueous solution of 5N sodium hydroxide (12 ml) and water (28 ml), the suspension was filtered, and then the solvent was evaporated in vacuo. The residue was purified by silica gel column chromatography (hexane-ethyl acetate system) to provide the title compound (24.3 g).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_CXSMILES
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C([O:3][C:4](=O)[CH:5]=[CH:6][C:7]1[CH:12]=[C:11]([O:13][CH3:14])[CH:10]=[C:9]([O:15][CH3:16])[CH:8]=1)C.COC1C=C(CCC(OCC)=O)C=C(OC)C=1.[H-].[Al+3].[Li+].[H-].[H-].[H-].O>O1CCCC1>[CH3:16][O:15][C:9]1[CH:8]=[C:7]([CH2:6][CH2:5][CH2:4][OH:3])[CH:12]=[C:11]([O:13][CH3:14])[CH:10]=1 |f:2.3.4.5.6.7|
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Inputs
Step One
|
Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
C(C)OC(C=CC1=CC(=CC(=C1)OC)OC)=O
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Name
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Quantity
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38.4 g
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Type
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reactant
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Smiles
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COC=1C=C(C=C(C1)OC)CCC(=O)OCC
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Step Two
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Name
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Quantity
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12.3 g
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Type
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reactant
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Smiles
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[H-].[Al+3].[Li+].[H-].[H-].[H-]
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
|
O1CCCC1
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Step Three
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Name
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Quantity
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12 mL
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Type
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reactant
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Smiles
|
O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the solution was stirred for 15 minutes at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
|
Type
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FILTRATION
|
|
Details
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an aqueous solution of 5N sodium hydroxide (12 ml) and water (28 ml), the suspension was filtered
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CUSTOM
|
Type
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CUSTOM
|
|
Details
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the solvent was evaporated in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was purified by silica gel column chromatography (hexane-ethyl acetate system)
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Outcomes
Product
Details
Reaction Time |
15 min |
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Name
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Type
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product
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Smiles
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COC=1C=C(C=C(C1)OC)CCCO
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 24.3 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
